Cas no 604798-71-2 ( )

• Product Name: &nbsp
• CAS No: 604798-71-2
• MF: C₈H₁₅FN₂
• MW: 158.216505289078
• CID: 952222
• PubChem ID: 45090659
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanamine,N-cyclopropyl-4-fluoro-,(3R,4R)-(9CI)
• 604798-71-2
• SCHEMBL501177
• N-(((3R,4R)-4-Fluoropyrrolidin-3-yl)methyl)cyclopropanamine
•  

• Inchi： 1S/C8H15FN2/c9-8-5-10-3-6(8)4-11-7-1-2-7/h6-8,10-11H,1-5H2/t6-,8+/m1/s1
• InChI Key： QZFXTAVCZYQMQZ-SVRRBLITSA-N
• SMILES： F[C@H]1CNC[C@@H]1CNC1CC1

Computed Properties

• Exact Mass: 158.12192665g/mol
• Monoisotopic Mass: 158.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 24.1Ų